Gas-liquid chromatographic determination of vitamin D in cod-liver oil
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9739800268
Abstract
A gas-liquid chromatographic method for the determination of vitamin D (cholecalciferol) in cod-liver oil is described. It involves saponification of the oil, extraction of the unsaponifiable matter, removal of interferences such as cholesterol and retinol (vitamin A) by precipitation, and column chromatography on Sephadex LH-20 and Florisil; the final determination of cholecalciferol is carried out by gas-liquid chromatography. A determination can be completed in less than 2 days.
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